Sodium 1-((hydroxymethoxy)methoxy)cyclohexanesulphonate

• CAS No.: 94248-90-5
• Molecular Formula: C8H15NaO6S
• Molecular Weight: 262.26 g/mol
• IUPAC Name: sodium;1-(hydroxymethoxymethoxy)cyclohexane-1-sulfonate
• InChI: InChI=1S/C8H16O6S.Na/c9-6-13-7-14-8(15(10,11)12)4-2-1-3-5-8;/h9H,1-7H2,(H,10,11,12);/q;+1/p-1
• InChI Key: SLFUYLKUMZFJNE-UHFFFAOYSA-M
• Canonical SMILES: C1CCC(CC1)(OCOCO)S(=O)(=O)[O-].[Na+]

Description

Sodium 1-((hydroxymethoxy)methoxy)cyclohexanesulphonate is a chemical compound with the molecular formula C8H15NaO6S. It is known for its unique structure, which includes a cyclohexane ring substituted with a sulphonate group and a hydroxymethoxy group. This compound is used in various scientific and industrial applications due to its distinctive chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Sodium 1-((hydroxymethoxy)methoxy)cyclohexanesulphonate typically involves the reaction of cyclohexane with sulfonating agents to introduce the sulphonate groupThe reaction conditions often require controlled temperatures and the use of catalysts to ensure the desired product is obtained .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors. These reactors allow for precise control over reaction parameters, leading to higher yields and purity of the final product. The process involves the use of large quantities of reagents and solvents, which are carefully managed to minimize waste and environmental impact .

Chemical Reactions Analysis

Types of Reactions

Sodium 1-((hydroxymethoxy)methoxy)cyclohexanesulphonate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of cyclohexane derivatives with altered functional groups.

Substitution: The hydroxymethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions include various cyclohexane derivatives with different functional groups. These products can be further utilized in various chemical processes and applications .

Scientific Research Applications

Sodium 1-((hydroxymethoxy)methoxy)cyclohexanesulphonate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in certain reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role in drug delivery systems.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Sodium 1-((hydroxymethoxy)methoxy)cyclohexanesulphonate involves its interaction with specific molecular targets. The compound can bind to certain enzymes and receptors, modulating their activity and leading to various biochemical effects. The pathways involved in these interactions are complex and are the subject of ongoing research .

Comparison with Similar Compounds

Similar Compounds

• Sodium 1-((hydroxymethoxy)methoxy)cyclohexanesulphonate
• Sodium 1-((methoxymethoxy)methoxy)cyclohexanesulphonate
• Sodium 1-((ethoxymethoxy)methoxy)cyclohexanesulphonate

Uniqueness

This compound is unique due to its specific substitution pattern and the presence of both sulphonate and hydroxymethoxy groups. This combination of functional groups imparts distinctive chemical properties, making it valuable for various applications .